Cas no 1251196-34-5 (2-(4-fluoro-3-methoxyphenyl)morpholine)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)morpholine
• CAS No: 1251196-34-5
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 4581901
• PubChem ID: 82612678
• Update Time: 2025-10-23

2-(4-fluoro-3-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methoxyphenyl)morpholine

• Inchi： 1S/C11H14FNO2/c1-14-10-6-8(2-3-9(10)12)11-7-13-4-5-15-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： QGZXXACRUFZISH-UHFFFAOYSA-N
• SMILES： N1CCOC(C2=CC=C(F)C(OC)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(4-fluoro-3-methoxyphenyl)morpholine

Introduction to 2-(4-fluoro-3-methoxyphenyl)morpholine (CAS No. 1251196-34-5)

2-(4-fluoro-3-methoxyphenyl)morpholine, identified by its CAS number 1251196-34-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of morpholine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluoro-3-methoxyphenyl substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(4-fluoro-3-methoxyphenyl)morpholine have been subjects of extensive research in recent years. The introduction of fluorine and methoxy groups into the aromatic ring enhances the molecule's lipophilicity and metabolic stability, making it a promising candidate for drug development. This modification has been shown to improve binding affinity to biological targets, a crucial factor in the design of effective pharmaceutical agents.

Recent studies have highlighted the potential of morpholine derivatives in treating various diseases, including neurological disorders and infectious diseases. The< strong>4-fluoro-3-methoxyphenyl moiety in 2-(4-fluoro-3-methoxyphenyl)morpholine has been particularly studied for its ability to modulate neurotransmitter systems. Research indicates that this compound may interact with serotonin and dopamine receptors, suggesting its utility in the treatment of conditions such as depression and cognitive dysfunction.

In addition to its neurological applications, 2-(4-fluoro-3-methoxyphenyl)morpholine has shown promise in combating infectious diseases. The structural features of this compound enable it to disrupt essential pathways in bacteria and viruses, making it a potential candidate for the development of novel antimicrobial agents. Preliminary studies have demonstrated its efficacy against various bacterial strains, including those resistant to conventional antibiotics.

The pharmacokinetic properties of 2-(4-fluoro-3-methoxyphenyl)morpholine are another area of interest. The combination of fluorine and methoxy groups enhances its bioavailability and reduces metabolic clearance, allowing for prolonged therapeutic effects. This characteristic is particularly valuable in chronic disease management, where sustained drug levels are essential for optimal treatment outcomes.

The role of computational chemistry in the study of 2-(4-fluoro-3-methoxyphenyl)morpholine cannot be overstated. Advanced computational methods have enabled researchers to predict the molecule's behavior in biological systems with high accuracy. These techniques have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and safety.

Future research directions for 2-(4-fluoro-3-methoxyphenyl)morpholine include exploring its potential as a lead compound for drug development. By leveraging structural biology and high-throughput screening technologies, scientists aim to identify analogs with enhanced pharmacological properties. The integration of machine learning algorithms into drug discovery processes has also shown promise in accelerating the identification of novel therapeutic agents.

The impact of 2-(4-fluoro-3-methoxyphenyl)morpholine on medicinal chemistry is profound. Its unique structural features and versatile biological activities make it a valuable tool for researchers investigating new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceuticals.